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Compound of Interest

Compound Name: JC124

Cat. No.: B15610524

Get Quote

For researchers, scientists, and drug development professionals, the proper management of

chemical compounds is paramount for laboratory safety and environmental protection. This

guide provides essential safety and logistical information for the handling and disposal of

JC124, a specific inhibitor of the NLRP3 inflammasome. Adherence to these procedures is

critical to ensure a safe laboratory environment and compliance with regulatory standards.

Immediate Safety and Handling
Before working with JC124, it is crucial to wear appropriate Personal Protective Equipment

(PPE), including chemical-resistant gloves, a lab coat, and safety goggles. All handling of

JC124 powder should be conducted in a chemical fume hood to prevent inhalation. In case of

contact with eyes, rinse immediately with plenty of water for at least 15 minutes and seek

medical attention. If the substance comes into contact with skin, wash off immediately with

soap and plenty of water. For detailed safety information, always refer to the manufacturer's

Safety Data Sheet (SDS).

Summary of Chemical and Storage Data
JC124 is a benzenesulfonamide analogue that functions as a selective inhibitor of the NLRP3

inflammasome, exhibiting neuroprotective and anti-inflammatory properties.[1] The following
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table summarizes key quantitative data for JC124.

Property Data

CAS Number 1638611-48-9

Molecular Formula C₁₇H₁₉ClN₂O₄S

Molecular Weight 382.86 g/mol

Appearance Solid

Solubility Soluble in DMSO

Storage (Solid Powder)
-20°C for up to 12 months; 4°C for up to 6

months

Storage (In Solvent)
-80°C for up to 6 months; -20°C for up to 6

months

Step-by-Step Disposal Procedures
The disposal of JC124 and any contaminated materials must be handled with care, treating it

as hazardous chemical waste. Do not dispose of this chemical down the drain or in regular

trash.

Protocol 1: Unused or Expired JC124 (Solid)

Containment: Keep the compound in its original, sealed container.

Labeling: Ensure the container is clearly labeled with the chemical name "JC124" and

marked as "Hazardous Waste."

Storage: Store the container in a designated, secure area for hazardous waste pickup.

Disposal: Arrange for disposal through a licensed professional waste disposal service. The

recommended method for final disposal is chemical incineration.

Protocol 2: JC124 Solutions
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Collection: Collect all solutions containing JC124 in a dedicated, leak-proof, and clearly

labeled hazardous waste container.

Segregation: Do not mix JC124 waste with other chemical waste streams to avoid potential

reactions.

Storage: Keep the waste container tightly sealed and stored in a well-ventilated and secure

area.

Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a

licensed waste disposal company for pickup and disposal.

Protocol 3: Contaminated Labware and PPE

Collection: Place all disposables that have come into contact with JC124 (e.g., pipette tips,

gloves, bench paper) into a designated hazardous waste bag or container.

Decontamination: Non-disposable labware should be decontaminated by rinsing with a

suitable solvent (e.g., ethanol) three times. The rinsate must be collected as hazardous

waste.

Disposal: The sealed bag or container of contaminated solid waste should be disposed of

through your institution's hazardous waste program.

Experimental Protocols Cited
JC124 has been utilized in both in vitro and in vivo studies to investigate its role as an NLRP3

inflammasome inhibitor.

In Vitro Inhibition of IL-1β Release:

Cell Line: J774A.1 murine macrophage cell line.

Methodology:

Cells are stimulated with lipopolysaccharide (LPS) to prime the NLRP3 inflammasome.

ATP is then added to activate the inflammasome.
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JC124 is introduced at varying concentrations to the cell culture.

The concentration of released IL-1β in the supernatant is measured using an ELISA kit to

determine the inhibitory effect of JC124.

Result: JC124 demonstrates a potent and selective inhibition of IL-1β release with an IC50 of

3.25 µM.

NLRP3 Inflammasome Signaling Pathway
The following diagram illustrates the signaling pathway of the NLRP3 inflammasome and the

point of inhibition by JC124.
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Caption: NLRP3 inflammasome activation pathway and inhibition by JC124.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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